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Compound of Interest

Compound Name: 4-(Oxetan-3-yloxy)aniline

Cat. No.: B1396200

Introduction: The Strategic Importance of 4-(Oxetan-
3-yloxy)aniline in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of small, strained
ring systems has emerged as a powerful tool for optimizing the physicochemical and
pharmacokinetic properties of drug candidates. Among these, the oxetane motif has garnered
significant attention. 4-(Oxetan-3-yloxy)aniline represents a key building block that marries
the versatile synthetic handle of an aniline moiety with the beneficial properties of an oxetane
ring. The oxetane unit, a four-membered cyclic ether, is often employed as a bioisostere for
carbonyl or gem-dimethyl groups. Its introduction can lead to improved aqueous solubility,
enhanced metabolic stability, and a reduction in lipophilicity, all critical parameters in the design
of effective therapeutics.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 4-
(Oxetan-3-yloxy)aniline, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS). As direct experimental spectra for this specific compound are not
readily available in peer-reviewed literature, this guide will leverage established principles of
spectroscopy, data from analogous structures, and predictive models to provide a robust and
scientifically grounded interpretation. This approach is designed to equip researchers,
scientists, and drug development professionals with the knowledge to identify, characterize,
and utilize this valuable synthetic intermediate.
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Molecular Structure and Spectroscopic Rationale

To comprehend the spectroscopic signature of 4-(Oxetan-3-yloxy)aniline, it is essential to first
visualize its molecular architecture. The molecule consists of a central aniline ring substituted
at the para position with an oxetan-3-yloxy group. This structure gives rise to distinct regions
that will be interrogated by different spectroscopic techniques.
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 To cite this document: BenchChem. [Spectroscopic Characterization of 4-(Oxetan-3-
yloxy)aniline: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1396200#spectroscopic-data-nmr-ir-ms-of-4-oxetan-
3-yloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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